Cas no 1157555-92-4 (2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine)

• Product Name: 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine
• CAS No: 1157555-92-4
• MF: C₁₁H₁₂BrNO₂
• MW: 270.122482299805
• CID: 6520097
• PubChem ID: 43810365
• Update Time: 2025-06-15

2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine
• Cyclopropanamine, 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-
• 2-(8-Bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)cyclopropan-1-amine

• Inchi： 1S/C11H12BrNO2/c12-8-3-6(7-5-9(7)13)4-10-11(8)15-2-1-14-10/h3-4,7,9H,1-2,5,13H2
• InChI Key： XWDJHAZMKONVEH-UHFFFAOYSA-N
• SMILES： C1(N)CC1C1=CC(Br)=C2OCCOC2=C1

Experimental Properties

• Density: 1.588±0.06 g/cm3(Predicted)
• Boiling Point: 346.5±42.0 °C(Predicted)
• pka: 8.62±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine

Comprehensive Overview of 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine (CAS No. 1157555-92-4)

The compound 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine (CAS No. 1157555-92-4) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a benzodioxin core with a cyclopropylamine moiety, making it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a building block for central nervous system (CNS) targeting compounds, given the prevalence of similar structures in bioactive molecules.

In recent years, the demand for novel heterocyclic compounds like 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine has surged, driven by advancements in medicinal chemistry and high-throughput screening. The bromine substituent at the 8-position offers opportunities for further functionalization through cross-coupling reactions, a feature highly valued in structure-activity relationship (SAR) studies. This adaptability aligns with current trends in fragment-based drug design, where modular compounds are used to optimize pharmacological properties.

The benzodioxin component of this molecule is particularly noteworthy due to its presence in several FDA-approved drugs and natural products. This structural motif is associated with improved metabolic stability and bioavailability, addressing common challenges in drug development pipelines. Meanwhile, the cyclopropylamine group is recognized for its ability to modulate enzyme inhibition profiles, making it a valuable feature in the design of selective kinase inhibitors and neurotransmitter analogs.

From a synthetic chemistry perspective, CAS No. 1157555-92-4 represents an interesting case study in stereoselective cyclopropanation techniques. The chiral center on the cyclopropane ring introduces considerations for asymmetric synthesis, a hot topic in modern organic chemistry. Recent publications have highlighted innovative approaches to similar bridged bicyclic systems, reflecting the compound's relevance to cutting-edge methodologies like flow chemistry and photocatalysis.

Analytical characterization of 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine presents unique challenges and opportunities. Advanced techniques such as NMR crystallography and mass spectrometry imaging have been employed to study its conformational behavior. These studies contribute to broader discussions about molecular conformation-bioactivity relationships, particularly for constrained ring systems in medicinal chemistry.

The compound's potential extends beyond pharmaceutical applications. Materials scientists have explored derivatives of benzodioxin-containing compounds for organic electronic materials, noting their interesting charge transport properties. This dual applicability in life sciences and materials science makes CAS No. 1157555-92-4 a compelling subject for interdisciplinary research collaborations.

Environmental and green chemistry considerations are increasingly important in the development of such compounds. Recent studies have focused on atom-economical synthesis routes for benzodioxin derivatives, addressing growing concerns about sustainable chemical production. The bromine atom in this particular molecule offers possibilities for catalytic functional group interconversion, reducing the need for stoichiometric reagents.

In the context of drug discovery trends, 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine exemplifies the shift toward three-dimensional molecular architectures in lead optimization. This contrasts with traditional flat aromatic systems and aligns with current strategies to improve target selectivity and drug-like properties. The compound's privileged structure characteristics make it a valuable template for library design in combinatorial chemistry.

From a regulatory perspective, proper handling and characterization of CAS No. 1157555-92-4 are essential for research applications. While not classified as hazardous under standard protocols, appropriate laboratory safety measures should always be observed when working with any chemical substance. The scientific community continues to develop improved analytical protocols for such specialized compounds to ensure research reproducibility and data quality.

The future research directions for this compound likely involve exploration of its biological target spectrum and development of derivatization strategies to enhance specific properties. With growing interest in polypharmacology approaches, molecules combining multiple pharmacophores like 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine may play important roles in addressing complex disease mechanisms. Continued innovation in synthetic methodology will further unlock the potential of this interesting chemical entity.